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Compound of Interest

Compound Name: PTP1B-IN-15

Cat. No.: B15577795 Get Quote

Despite its commercial availability as a "potent and selective" inhibitor of Protein Tyrosine

Phosphatase 1B (PTP1B), a comprehensive, publicly available dataset detailing the cellular

targets of PTP1B-IN-15 beyond its intended enzyme is currently absent from the scientific

literature. Researchers, scientists, and drug development professionals seeking to utilize this

compound should proceed with caution, as its broader biological effects and potential off-target

interactions are not documented in peer-reviewed studies.

Protein Tyrosine Phosphatase 1B is a well-established negative regulator of insulin and leptin

signaling pathways, making it a significant therapeutic target for type 2 diabetes, obesity, and

certain cancers. The development of specific inhibitors is a key focus of research. While

PTP1B-IN-15 is marketed as one such inhibitor, the critical data required to validate its

selectivity and understand its full mechanism of action within a cellular context is not

accessible.

Our extensive search for information on PTP1B-IN-15, identified by the CAS number 765317-

71-3, across numerous scientific databases and chemical repositories has yielded no primary

research articles describing its synthesis, characterization, or screening against a wider panel

of cellular targets. Commercial vendor websites list the compound and describe its intended

purpose, but do not provide any quantitative data on its inhibitory activity against other

phosphatases, kinases, or any other protein classes.
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This lack of information precludes the creation of a detailed technical guide as requested. Key

components of such a guide, including:

Quantitative Data on Off-Target Effects: No IC50 or Ki values for PTP1B-IN-15 against other

proteins are available to be summarized in a comparative table.

Detailed Experimental Protocols: Without the original research, the methodologies for any

selectivity screening (e.g., kinome scans, cellular thermal shift assays, or proteomic profiling)

that may have been performed remain unknown.

Signaling Pathway Visualizations: It is not possible to generate diagrams of signaling

pathways affected by off-target interactions without evidence of such interactions.

It is crucial to distinguish PTP1B-IN-15 (CAS 765317-71-3) from other commercially available

PTP1B inhibitors. For instance, a different compound, often generically labeled as "PTP1B

Inhibitor" with the CAS number 765317-72-4, has been described in the literature as a cell-

permeable, allosteric inhibitor of PTP1B with reported IC50 values. However, this is a distinct

chemical entity, and its properties cannot be extrapolated to PTP1B-IN-15.

In conclusion, for researchers and drug development professionals, the cellular target profile of

PTP1B-IN-15 beyond PTP1B is an uncharted area. The assertion of its selectivity is, at

present, not substantiated by publicly accessible scientific data. Any investigation utilizing this

compound would necessitate independent, comprehensive profiling to determine its true

specificity and potential for off-target effects. Until such data becomes available, its use in

biological systems carries an inherent risk of confounding results due to unknown protein

interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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